Cas no 59685-03-9 ((2s,4r)-(+)-2-amino-4-methylpentanedioic acid)

• Product Name: (2s,4r)-(+)-2-amino-4-methylpentanedioic acid
• CAS No: 59685-03-9
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 950511
• PubChem ID: 5365
• Update Time: 2025-04-19

(2s,4r)-(+)-2-amino-4-methylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• (2s,4r)-(+)-2-amino-4-methylpentanedioic acid
• 2-amino-4-methylpentanedioic acid
• 4-Methylglutamic acid #
• 4 Methylglutamic Acid
• CHEMBL38241
• (2R,4R)-4-Methylglutamicacid
• NSC16564
• NCI60_003938
• 2-Amino-4-methyl-pentanedioic acid
• 59685-03-9
• dl-4-Methyl-dl-glutamic acid
• DTXSID20932652
• CHEBI:176455
• NSC41355
• 14561-55-8
• 4-Methylglutamic acid
• NSC-41355
• SCHEMBL1060785
• 4-methyl-dl-glutamic acid
• NSC-16564

• Inchi： 1S/C6H11NO4/c1-3(5(8)9)2-4(7)6(10)11/h3-4H,2,7H2,1H3,(H,8,9)(H,10,11)
• InChI Key： KRKRAOXTGDJWNI-UHFFFAOYSA-N
• SMILES： OC(C(C)CC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62